Cas no 1897728-63-0 (2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile)

• Product Name: 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile
• CAS No: 1897728-63-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 6316379
• PubChem ID: 84769456
• Update Time: 2025-05-24

2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-781985
• 1897728-63-0
• 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile

• Inchi： 1S/C12H12N2/c1-8-9(2)14-12-10(6-7-13)4-3-5-11(8)12/h3-5,14H,6H2,1-2H3
• InChI Key： YGPZONWEIYMZIN-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C2C=CC=C(CC#N)C1=2

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile

2-(2,3-Dimethyl-1H-indol-7-yl)acetonitrile

The compound 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile (CAS No. 1897728-63-0) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, forms the core of this molecule. The presence of the acetonitrile group at the 7-position of the indole ring introduces unique electronic and steric properties, making this compound particularly interesting for research and development.

Recent studies have highlighted the importance of indole derivatives in drug discovery and materials science. For instance, researchers have explored the role of indole-based compounds in modulating cellular signaling pathways, particularly in cancer biology. The acetonitrile group in this compound has been shown to enhance solubility and bioavailability, making it a promising candidate for pharmacological applications. Additionally, the dimethyl substitution at positions 2 and 3 of the indole ring contributes to increased stability and selectivity in various chemical reactions.

From a synthetic perspective, 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this molecule, making it more accessible for large-scale production.

In terms of applications, this compound has found utility in several areas. In pharmaceutical research, it has been used as a building block for constructing bioactive molecules with potential anticancer properties. Its ability to interact with key proteins involved in cell proliferation and apoptosis makes it a valuable tool for drug development. Furthermore, in materials science, this compound has been investigated as a precursor for advanced materials such as organic semiconductors and optoelectronic devices.

Recent studies have also focused on the environmental impact of indole derivatives, including 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile. Researchers have examined its biodegradation pathways under various conditions and found that it exhibits moderate persistence in aquatic environments. This information is crucial for assessing its potential ecological risks and ensuring sustainable practices during its production and use.

Looking ahead, the continued exploration of indole-based compounds like 2-(2,3-dimethyl-1H-indol-7-yl)acetonitrile is expected to yield further insights into their biological and chemical properties. With ongoing advancements in computational chemistry and high-throughput screening techniques, this compound is poised to play an increasingly important role in both academic research and industrial applications.